Cas no 956977-54-1 (2-[4-(4-Chlorophenyl)-1H-pyrazol-1-yl]-5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-1,3-thiazole)

• Product Name: 2-[4-(4-Chlorophenyl)-1H-pyrazol-1-yl]-5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-1,3-thiazole
• CAS No: 956977-54-1
• MF: C₂₄H₁₃Cl₄N₃S₂
• MW: 549.322118520737
• CID: 5711194
• PubChem ID: 3804985
• Update Time: 2023-10-14

2-[4-(4-Chlorophenyl)-1H-pyrazol-1-yl]-5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5T-0027
• AKOS005094194
• 2-[4-(4-chlorophenyl)-1H-pyrazol-1-yl]-5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-1,3-thiazole
• 2-[4-(4-chlorophenyl)pyrazol-1-yl]-5-(4-chlorophenyl)sulfanyl-4-(2,4-dichlorophenyl)-1,3-thiazole
• 956977-54-1
• 2-[4-(4-Chlorophenyl)-1H-pyrazol-1-yl]-5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-1,3-thiazole

• Inchi： 1S/C24H13Cl4N3S2/c25-16-3-1-14(2-4-16)15-12-29-31(13-15)24-30-22(20-10-7-18(27)11-21(20)28)23(33-24)32-19-8-5-17(26)6-9-19/h1-13H
• InChI Key： NXSFNZVWANTMBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(SC2C=CC(=CC=2)Cl)SC(=N1)N1C=C(C=N1)C1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 548.927550g/mol
• Monoisotopic Mass: 546.930501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 84.2Ų